![molecular formula C2HBr3O2 B166820 Tribromoacetic acid CAS No. 75-96-7](/img/structure/B166820.png)
Tribromoacetic acid
Overview
Description
Tribromoacetic acid is a chemical compound with the formula CBr3CO2H . It is one of the haloacetic acids, but it is less commonly encountered and used than the closely related trichloroacetic and trifluoroacetic acids .
Synthesis Analysis
This compound has been synthesized by metathetical reactions using nitromethane as a solvent . The reaction of anhydrous iron(III) chloride with fused this compound in different stoichiometric ratios has been carried out .
Molecular Structure Analysis
The molecular formula of this compound is C2HBr3O2 . Its molecular weight is 296.74 . The InChI string is InChI=1S/C2HBr3O2/c3-2(4,5)1(6)7/h(H,6,7) and the SMILES string is C(=O)(C(Br)(Br)Br)O .
Chemical Reactions Analysis
This compound has been found to react at 25°C to give 1,1,2-tribromo-1,2,2-trifluoroethane in 95% yield . It is relatively unstable to hydrolytic conditions and can be decomposed to bromoform in boiling water .
Physical And Chemical Properties Analysis
This compound appears as a crystalline powder . It has a melting point of 132°C and a boiling point of 245°C . It is soluble in water, ethyl alcohol, and diethyl ether .
Scientific Research Applications
Water Treatment and Disinfection Byproducts
- Tribromoacetic acid (TBAA) is a significant disinfection byproduct (DBP) found in drinking water, formed through the reaction of chlorine with bromide ions. Its presence in water can be effectively reduced through ultraviolet irradiation, as demonstrated by research focusing on the removal efficiency, photodegradation kinetics, and mechanism under UV exposure. The study showed that UV irradiation could successfully break down TBAA, leading to its complete debromination and detoxification (Li, Ma, & Yue, 2012).
Genotoxicity and Environmental Impact
- The genotoxicity of TBAA has been evaluated using various assays, such as the cytokinesis-block micronucleus cytome (CBMN-cyt) assay. Research indicates that TBAA can induce significant genotoxic effects, including chromosome damage, DNA repair errors, and chromosome recombination or telomere fusion damage (Hong Li-lin, 2013).
Reaction with Other Chemicals and Environmental Fate
- Studies have investigated the reactions of TBAA with other chemicals. For example, a study examined the reaction of TBAA with methylenebisamine derivatives, highlighting the chemical transformations TBAA undergoes in various conditions and potentially its environmental fate (Łukasiewicz, 1964).
Impact on Marine Life
- The toxicity of TBAA, along with other brominated disinfection by-products, has been assessed using marine models like the sea urchin, Paracentrotus lividus. This research provides insights into the ecological impact of TBAA, particularly in marine environments where industrial activities lead to the accumulation of such compounds (Lebaron et al., 2019).
Analytical Methods for Detection
- Analytical methods for the detection and quantification of TBAA in various environmental matrices have been developed. For instance, gas chromatographic-mass spectrometric determination techniques have been used for accurate and sensitive measurement of TBAA levels in water samples (Ozawa, 1993).
Safety and Hazards
Tribromoacetic acid is classified as a hazardous substance. It causes severe skin burns and eye damage . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Tribromoacetic acid is a haloacetic acid, but it is less encountered and used than the closely related trichloroacetic and trifluoroacetic acids
Result of Action
It’s worth noting that haloacetic acids, including this compound, are suspected to cause various forms of cancer, be genotoxic, and have negative developmental effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, haloacetic acids have been reported to be the most abundant category of disinfection byproducts (DBPs) in swimming pool water . The presence of other chemicals, pH, temperature, and other factors can potentially affect the action of this compound.
Biochemical Analysis
Biochemical Properties
It is known that Tribromoacetic acid is a halogenated acetic acid, and these types of compounds can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Some studies have shown that similar compounds, such as other haloacetic acids, can have significant effects on cells . For example, they can cause DNA damage and have been associated with genotoxic effects
Molecular Mechanism
It is known that haloacetic acids can undergo reductive debromination, forming di-haloacetic acids . This process involves the removal of a bromine atom from the molecule, which could potentially interact with other biomolecules and affect cellular processes .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions
Dosage Effects in Animal Models
There is limited information available on the dosage effects of this compound in animal models. A study on sea urchin embryos showed that similar compounds, such as other brominated disinfection by-products, can have toxic effects . The toxicity was observed to be dose-dependent, with higher doses causing more significant effects .
Metabolic Pathways
It is known that haloacetic acids can be metabolized in the liver, involving various enzymes and cofactors
Transport and Distribution
It is known that similar compounds, such as other haloacetic acids, can be transported across cell membranes
Subcellular Localization
It is known that similar compounds, such as other haloacetic acids, can localize to various subcellular compartments
properties
IUPAC Name |
2,2,2-tribromoacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2HBr3O2/c3-2(4,5)1(6)7/h(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIONYIKHPASLHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(Br)(Br)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HBr3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6021668 | |
Record name | Tribromoacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6021668 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | Tribromoacetic acid | |
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Boiling Point |
245 °C (decomposition) | |
Record name | TRIBROMOACETIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7623 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Soluble in alcohol, ether; slightly soluble in petroleum ether., In water, 2.0X10+5 mg/L at 25 °C | |
Record name | TRIBROMOACETIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7623 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00028 [mmHg] | |
Record name | Tribromoacetic acid | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Mechanism of Action |
The mechanisms associated with the carcinogenic effects of HAAs include those identified for DCA and TCA. It is apparent that more than one mechanism is responsible for the effects of this class and that the importance of these mechanisms to the activity of individual members of the class varies. In part, these differences in mechanism can be related to the differences in tumor phenotypes that are induced. One phenotype seems to be associated with prior characterizations of tumors induced by peroxisome proliferators and is induced by TCA. The second phenotype involves glycogen-poor tumors that stain heavily with antibodies to c-Jun and c-Fos. This phenotype is produced by DCA. These effects are probably produced by selection of lesions with differing defects in cell signalling pathways that control the processes of cell division and cell death., The brominated HAAs are about 10-fold more potent than their chlorinated analogues in their ability to induce point mutations. This does not establish that they are inducing cancer by mutagenic mechanisms in vivo, but this activity will have to be taken into account as data on their carcinogenic activity become more complete., The HAAs vary widely in their ability to induce oxidative stress and to elevate the 8-OH-dG content of nuclear DNA of the liver. This property becomes increasingly apparent with the brominated compounds. It is notable that the brominated analogues are not more potent inducers of hepatic tumors than the corresponding chlorinated HAAs. Therefore, it is doubtful that this mechanism is the most important determinant of this effect. | |
Record name | TRIBROMOACETIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7623 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Colorless crystals | |
CAS RN |
75-96-7 | |
Record name | Tribromoacetic acid | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=75-96-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Tribromoacetic acid | |
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Record name | Acetic acid, 2,2,2-tribromo- | |
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Record name | Tribromoacetic acid | |
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Record name | Tribromoacetic acid | |
Source | European Chemicals Agency (ECHA) | |
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Record name | TRIBROMOACETIC ACID | |
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Record name | TRIBROMOACETIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7623 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
129-135 °C | |
Record name | TRIBROMOACETIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7623 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of Tribromoacetic acid?
A1: this compound has the molecular formula C2HBr3O2 and a molecular weight of 296.73 g/mol. []
Q2: Is there any spectroscopic data available for this compound?
A2: Yes, research has characterized this compound using infrared (IR) and Raman spectroscopy, both in solid form and in aqueous solutions. [, ] These studies provide insights into the vibrational modes and structural features of the molecule.
Q3: How is this compound formed in drinking water?
A3: this compound is primarily formed as a disinfection by-product (DBP) during the chlorination of drinking water. This occurs when chlorine reacts with naturally occurring organic matter, particularly in the presence of bromide ions. [, , ]
Q4: Are there other sources of this compound in the environment?
A4: this compound can also result from the degradation of certain halogenated compounds, including some hydrochlorofluorocarbons (HCFCs) and hydrofluorocarbons (HFCs). []
Q5: Where is this compound typically found?
A5: this compound is commonly detected in drinking water, particularly in systems that use chlorine disinfection and have source waters with elevated bromide levels. Studies have identified it in drinking water systems across the globe, including Europe, Asia, and North America. [, , ]
Q6: Do levels of this compound vary in drinking water?
A6: Yes, the concentration of this compound in drinking water can vary significantly depending on factors like the source water quality, bromide levels, chlorine dose, and treatment processes employed. [, ]
Q7: Is this compound a stable compound in water?
A8: this compound is considered relatively stable in water compared to other haloacetic acids. Studies indicate it primarily degrades through decarboxylation, a process with a relatively long half-life at ambient temperatures. []
Q8: What factors can influence the degradation of this compound?
A9: The degradation of this compound can be influenced by factors like temperature, pH, and the presence of certain metals or reducing agents. Research suggests that it is more rapidly degraded under reducing conditions. [, ]
Q9: Can sunlight degrade this compound?
A10: While sunlight exposure can degrade some DBPs, research indicates it may not be a significant degradation pathway for this compound. In some cases, sunlight exposure even slowed down its decomposition. []
Q10: What are the main degradation products of this compound?
A11: The primary degradation pathway of this compound is decarboxylation, which yields bromide ions, carbon dioxide, and potentially other brominated byproducts like dibromoacetic acid. [, , ]
Q11: Can this compound be removed during drinking water treatment?
A12: Yes, certain treatment processes can effectively remove this compound from drinking water. These include activated carbon adsorption and some advanced oxidation processes. []
Q12: Is this compound toxic?
A13: Yes, this compound has been identified as a potential human carcinogen and has demonstrated cytotoxic and genotoxic effects in various studies. [, , , ]
Q13: What kind of genotoxic effects have been observed with this compound?
A14: Studies using mammalian cells have shown that this compound can induce DNA damage, including chromosome damage, DNA error-prone repair, and chromosome recombination. [, ]
Q14: What are the potential health effects of this compound exposure?
A15: While more research is needed to fully understand the human health effects of this compound, it has been classified as 'reasonably anticipated to be a human carcinogen' by the National Toxicology Program (NTP). []
Q15: Are brominated haloacetic acids, like this compound, more toxic than chlorinated ones?
A16: Research suggests that brominated HAAs, including this compound, tend to be more cytotoxic and genotoxic compared to their chlorinated analogs. [, ]
Q16: How is this compound measured in water samples?
A17: this compound is typically measured in water samples using analytical techniques like gas chromatography (GC) or liquid chromatography (LC), often coupled with mass spectrometry (MS). [, , ]
Q17: Are there standardized methods for analyzing this compound in drinking water?
A18: Yes, standardized methods for analyzing this compound and other haloacetic acids in drinking water have been developed by organizations like the US EPA. One example is EPA method 557, which utilizes ion chromatography with tandem mass spectrometry (IC-MS/MS). [, ]
Q18: What are some challenges in analyzing this compound?
A19: Challenges in analyzing this compound can include its relatively low concentrations in water samples and potential interferences from other DBPs. Additionally, some brominated HAAs can be unstable during analysis, requiring careful method optimization. [, ]
Q19: Have computational methods been used to study this compound?
A20: Yes, computational chemistry techniques have been employed to study the interactions of this compound with enzymes like dehalogenase. Molecular docking simulations have provided insights into the binding affinities and interactions of this compound with the enzyme's active site. []
Q20: Have QSAR models been developed for this compound and related compounds?
A21: Yes, quantitative structure-activity relationship (QSAR) models have been developed to predict the toxicity of this compound and other DBPs based on their chemical structures and physicochemical properties. [, ] These models can help assess the potential risks associated with different DBPs.
Q21: What is the environmental fate of this compound?
A22: this compound released into the environment can partition into various compartments like water, soil, and sediment. Its persistence and potential for bioaccumulation depend on factors like its degradation rate and sorption behavior in different environmental matrices. [, ]
Q22: Does this compound pose a risk to aquatic organisms?
A23: Research has shown that this compound can be toxic to aquatic organisms, including fish and invertebrates. Its presence in discharged wastewater or runoff could potentially impact aquatic ecosystems. [, ]
Q23: How can the formation of this compound in drinking water be minimized?
A24: Several strategies can be implemented to minimize this compound formation during drinking water treatment. These include optimizing chlorination practices, exploring alternative disinfection methods, and removing precursors like bromide ions from source water. [, ]
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